Cas no 54582-90-0 (4-chloro-3,5-dimethyl-2-nitrophenol)

• Product Name: 4-chloro-3,5-dimethyl-2-nitrophenol
• CAS No: 54582-90-0
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 942076
• PubChem ID: 231829
• Update Time: 2025-04-19

4-chloro-3,5-dimethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-dimethyl-2-nitrophenol
• 2-Chlor-4-nitro-5-hydroxy-m-xylol
• 3,5-Dimethyl-4-chlor-2-nitro-phenol
• 4-Chlor-2-nitro-symm.-m-xylenol
• 4-Chlor-3,5-dimethyl-2-nitro-phenol
• 4-chloro-3,5-dimethyl-2-nitro-phenol
• AC1L5MJB
• AC1Q3L11
• AG-K-88299
• AR-1G1617
• CTK5A1789
• NSC28588
• AKOS008968433
• DTXSID90282878
• 54582-90-0
• SCHEMBL3118749
• NSC-28588
• YOTFJCRTPIJJFX-UHFFFAOYSA-N

• MDL： MFCD05811317
• Inchi： 1S/C8H8ClNO3/c1-4-3-6(11)8(10(12)13)5(2)7(4)9/h3,11H,1-2H3
• InChI Key： YOTFJCRTPIJJFX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.019271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 3.3

Experimental Properties

• Density: 1.398
• Boiling Point: 288.5°C at 760 mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.598
• PSA: 63.37
• LogP: 3.09380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols